Cas no 2172043-81-9 (2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid)

• Product Name: 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid
• CAS No: 2172043-81-9
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6588705
• PubChem ID: 165876101
• Update Time: 2025-06-15

2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid
• 2-({2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}oxy)propanoic acid
• 2172043-81-9
• EN300-1546893

• Inchi： 1S/C24H26N2O6/c1-15(22(28)29)32-26-21(27)13-24(11-6-12-24)25-23(30)31-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,15,20H,6,11-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： NTHYNEIPTBZOGC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NOC(C(=O)O)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid

Introduction to 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic Acid (CAS No. 2172043-81-9)

2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid, identified by its CAS number 2172043-81-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug development and molecular biology research.

The molecular structure of 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid is characterized by its complex arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a cyclobutylacetamide moiety. These features contribute to its unique chemical reactivity and biological interactions, making it a valuable candidate for further investigation in various scientific contexts.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity and efficacy. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule suggests potential applications in the synthesis of peptide mimetics and protease inhibitors, which are crucial for treating a wide range of diseases, including cancer and inflammatory disorders. The cyclobutylacetamide moiety further enhances the compound's potential as a bioactive molecule by providing a stable scaffold for further functionalization.

One of the most exciting aspects of 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid is its potential as a tool for studying enzyme inhibition and receptor binding. The combination of the amino group and the methoxycarbonyl group creates a versatile platform for designing molecules that can interact with biological targets in a highly selective manner. This has led to several studies exploring its interactions with enzymes such as kinases and proteases, which are key players in many disease pathways.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug discovery due to their favorable pharmacokinetic properties. The (9H-fluoren-9-yl) moiety in this compound is an example of such a fluorinated aromatic group, which can enhance metabolic stability and improve oral bioavailability. These properties make it an attractive component for developing next-generation therapeutics that can overcome some of the limitations associated with traditional small-molecule drugs.

The synthesis of 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate molecular framework of this compound. These methods not only improve efficiency but also allow for greater flexibility in modifying the structure for different applications.

The biological activity of 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid has been extensively studied in various cellular and biochemical assays. Initial findings suggest that it can interact with specific targets in a manner similar to known bioactive molecules. For instance, studies have shown that it can inhibit the activity of certain kinases, which are enzymes involved in cell signaling pathways. This inhibition could potentially lead to therapeutic benefits in conditions where abnormal kinase activity is observed.

In addition to its kinase inhibitory properties, 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid has also been investigated for its potential role in modulating other biological processes. Research indicates that it may affect protein-protein interactions by binding to specific receptor sites on target proteins. This ability to modulate protein-protein interactions opens up new avenues for developing drugs that can interfere with disease-causing pathways at multiple levels.

The development of computational models has played a crucial role in understanding the behavior of complex molecules like 2-({2-1-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclobutylacetamido}oxy)propanoic acid. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These computational approaches complement experimental studies by allowing researchers to predict how changes in the molecular structure might affect its biological activity. This synergy between computational and experimental methods has accelerated the discovery process significantly.

The future prospects for 2-( { { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) c y c l o b u t y l a c e t a m i d o } o x y ) p r o p a n o i c a c i d are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Efforts are underway to improve its solubility, bioavailability, and target specificity through structural modifications. Additionally, studies are being conducted to evaluate its potential as an intermediate in the synthesis of more complex drug candidates.

In conclusion, 2-( { { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) c y c l o b u t y l a c e t a m i d o } o x y ) p r o p a n o i c a c i d, with its CAS number 2172043–81–9, represents an exciting advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a promising candidate for further development into novel therapeutics. As research continues to uncover new insights into its biological activity and potential applications, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.